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Compound of Interest

Compound Name: TAH-19

Cat. No.: B1193663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical, immediate safety and logistical information for the handling

and disposal of the novel psychoactive compound TAH-19. Adherence to these procedural

guidelines is mandatory to ensure personnel safety and regulatory compliance.

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment (PPE) is the most critical line of

defense against exposure to TAH-19.[1] Personnel must be trained in the correct donning,

doffing, and maintenance of all required PPE.[2]

Table 1: PPE Requirements for Handling TAH-19
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Protection Level Required PPE Specific Scenarios

Level A: Highest Risk

- Full-face, self-contained

breathing apparatus (SCBA) or

positive pressure supplied-air

respirator (SAR).[1] - Totally

encapsulating chemical and

vapor protective suit.[1] - Inner

and outer chemical-resistant

gloves.[1] - Chemical-resistant

boots with steel toes and

shanks.[1]

- Large-scale spills or releases.

- Emergency response to

uncontrolled situations. -

Situations with high

concentrations of aerosols or

vapors.

Level B: High Risk

- Full-face, self-contained

breathing apparatus (SCBA) or

positive pressure supplied-air

respirator (SAR). - Hooded

chemical-resistant clothing

(overalls and long-sleeved

jacket; coveralls; one or two-

piece chemical-splash suit;

disposable chemical-resistant

overalls). - Inner and outer

chemical-resistant gloves. -

Chemical-resistant boots with

steel toes and shanks.

- Handling of concentrated

TAH-19. - Weighing and

preparing stock solutions. -

Procedures with a high

likelihood of splashes.

Level C: Moderate Risk

- Full-face or half-mask air-

purifying respirators (APR) with

appropriate cartridges for

organic vapors and

particulates. - Hooded

chemical-resistant clothing. -

Inner and outer chemical-

resistant gloves. - Chemical-

resistant boots or shoe covers.

- Handling of dilute solutions of

TAH-19. - Routine laboratory

procedures with adequate

ventilation. - Work within a

certified chemical fume hood.

Level D: Low Risk - Safety glasses or chemical

splash goggles.[3] - Lab coat

- Handling of sealed containers

of TAH-19. - General
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or coveralls.[3] - Single pair of

nitrile gloves. - Closed-toe

shoes.[3]

laboratory housekeeping in

TAH-19 work areas. -

Observation of procedures

without direct participation.

Experimental Protocols: Handling TAH-19
2.1. Preparation and Handling:

Risk Assessment: Prior to any new procedure involving TAH-19, a formal risk assessment

must be conducted to identify potential hazards and determine the appropriate level of PPE.

Controlled Access: All work with TAH-19 must be conducted in a designated and clearly

marked controlled area with restricted access.

Ventilation: All manipulations of TAH-19 that could generate aerosols, dust, or vapors must

be performed within a certified chemical fume hood or other appropriate containment device.

Personal Hygiene: Personnel must wash their hands thoroughly before and after handling

TAH-19, and before leaving the laboratory.[4]

2.2. Spill Management:

Minor Spill (manageable by trained personnel):

Alert personnel in the immediate area.

Don the appropriate PPE (at a minimum, Level C).

Contain the spill using an appropriate absorbent material.

Clean the area with a decontaminating solution.

Collect all contaminated materials in a sealed, labeled hazardous waste container.

Major Spill (large or unmanageable):

Evacuate the area immediately.
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Alert others and activate the emergency response system.[5]

Contact the Environmental Health and Safety (EHS) department or the appropriate

emergency response team.[6]

2.3. Emergency Procedures in Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, holding the eyelids open.[4][6][7] Seek immediate medical attention.

[4]

Skin Contact: Promptly flush the affected area with water for at least 15 minutes in a safety

shower and remove all contaminated clothing.[4][7] Seek immediate medical attention.[4]

Inhalation: Move the affected individual to fresh air.[8] If breathing is difficult or stops, provide

artificial respiration if trained to do so. Seek immediate medical attention.

Ingestion: Do not induce vomiting unless instructed to do so by medical personnel.[8] Seek

immediate medical attention.[8]

Disposal Plan
All TAH-19 waste is considered hazardous and must be disposed of according to institutional

and regulatory guidelines.

Table 2: TAH-19 Waste Disposal Plan
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Waste Type Container Labeling Disposal Procedure

Solid Waste

(contaminated gloves,

bench paper, etc.)

Lined, leak-proof, and

puncture-resistant

hazardous waste

container.

"Hazardous Waste -

TAH-19 Contaminated

Solids"

Store in a designated

Satellite Accumulation

Area (SAA).[9]

Request pickup from

EHS for incineration.

[9]

Liquid Waste

(solvents, reaction

mixtures, etc.)

Compatible, sealed,

and labeled

hazardous waste

container.[9]

"Hazardous Waste -

TAH-19 Liquid Waste"

with full chemical

composition.[9]

Store in a designated

SAA.[9] Request

pickup from EHS for

incineration.[9]

Sharps Waste

(needles,

contaminated

glassware, etc.)

Puncture-resistant

sharps container.

"Hazardous Waste -

TAH-19 Contaminated

Sharps"

Once full, seal and

place in the

designated SAA for

pickup by EHS.

Unused/Expired TAH-

19

Original or compatible

container.

"Hazardous Waste -

Unused TAH-19"

Do not dispose of

down the drain.[10]

Contact EHS for

specific disposal

instructions.[10]

Visualizations

Preparation Handling Disposal Cleanup
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Caption: Workflow for the safe handling of TAH-19 from preparation to disposal.
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Caption: Decision-making process for selecting the appropriate PPE level for TAH-19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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